Cas no 1895713-02-6 (3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine
• CAS No: 1895713-02-6
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 6135134
• PubChem ID: 116838566
• Update Time: 2025-06-15

3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine
• 1895713-02-6
• EN300-1958034

• Inchi： 1S/C10H12ClF2NO/c1-15-7-2-3-8(9(11)6-7)10(12,13)4-5-14/h2-3,6H,4-5,14H2,1H3
• InChI Key： LBURNEYGKYHRNI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCN)(F)F)OC

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine (CAS No. 1895713-02-6)

The compound 3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine (CAS No. 1895713-02-6) is a fluorinated organic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a difluoropropan-1-amine backbone and a 2-chloro-4-methoxyphenyl substituent, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine aligns with this trend, as its difluoro moiety improves lipophilicity and membrane permeability. This property is critical for optimizing pharmacokinetic profiles in drug candidates. Additionally, the chloro-methoxy aromatic ring offers versatility in chemical modifications, enabling the creation of derivatives with tailored biological activities.

The synthesis of CAS No. 1895713-02-6 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques like HPLC and NMR are employed to ensure high purity, which is essential for reproducible research outcomes. As the pharmaceutical industry shifts toward precision medicine, compounds like 3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine are gaining attention for their potential in targeted therapies.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated amines are hot topics in green chemistry. Researchers are exploring sustainable synthesis routes for 1895713-02-6 to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In agrochemical applications, 3-(2-chloro-4-methoxyphenyl)-3,3-difluoropropan-1-amine serves as a precursor for novel pesticides with improved efficacy and lower environmental impact. Its chloro-methoxy group enhances binding affinity to pest-specific proteins, while the difluoropropan-1-amine moiety contributes to resistance management. These attributes address growing concerns about food security and sustainable agriculture.

For researchers sourcing CAS No. 1895713-02-6, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) detailing purity, solubility, and stability data. Storage recommendations often include cool, dry conditions to prevent degradation. As interest in fluorinated building blocks grows, this compound is poised to play a pivotal role in next-generation chemical innovations.